2-Methyl-3-hydroxy-4-acetyl-5-vinylpyridine

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 1-(5-ethenyl-3-hydroxy-2-methylpyridin-4-yl)ethanone
• InChI: InChI=1S/C10H11NO2/c1-4-8-5-11-6(2)10(13)9(8)7(3)12/h4-5,13H,1H2,2-3H3
• InChI Key: PZXKFCVBOUTNNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C(=C1O)C(=O)C)C=C

Description

2-Methyl-3-hydroxy-4-acetyl-5-vinylpyridine is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 750 ml. of dry methylene chloride containing 47.5 ml. of dry pyridine was added with stirring and cooling 29.6 g. of chromium trioxide. The mixture was aged 20 minutes at room temperature and then treated with a solution of 10.96 g. of the product from Example 10, Step B, in 250 ml. of dry methylene chloride over 15 minutes. After one hour at room temperature, the reaction mixture was filtered and the residue was washed with 2×100 ml. of methylene chloride. The methylene chloride filtrates were extracted with 3×500 ml. of 5% (w/w) aqueous sodium hydroxide solution, dried over magnesium sulfate and evaporated to dryness. The residue was crystallized from hexane to give 2-methyl-3-hydroxy-4-acetyl-5-vinylpyridine.